Cas no 64840-81-9 (4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl-)
64840-81-9 structure
Product Name:4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl-
CAS No:64840-81-9
MF:C18H31NO
MW:277.444845438004
CID:415504
PubChem ID:13241479
Update Time:2025-04-19
4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl-
- 2,3-dimethyl-6-undecyl-1H-pyridin-4-one
- DTXSID40531343
- 64840-81-9
- 2,3-Dimethyl-6-undecylpyridin-4(1H)-one
-
- Inchi: 1S/C18H31NO/c1-4-5-6-7-8-9-10-11-12-13-17-14-18(20)15(2)16(3)19-17/h14H,4-13H2,1-3H3,(H,19,20)
- InChI Key: AMXYOJULBYSKBI-UHFFFAOYSA-N
- SMILES: O=C1C(C)=C(C)NC(=C1)CCCCCCCCCCC
Computed Properties
- Exact Mass: 277.24073
- Monoisotopic Mass: 277.240564612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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